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Compound of Interest

Compound Name: 5,5,5-Trifluoro-2-oxopentanoic acid

Cat. No.: B179582

An In-depth Technical Guide to the Molecular Weight and Formula of 5,5,5-Trifluoro-2-
oxopentanoic Acid

This technical guide provides a detailed analysis of the molecular formula and molecular weight
of 5,5,5-Trifluoro-2-oxopentanoic acid, a compound of interest to researchers and
professionals in the fields of chemistry and drug development.

Molecular Formula

The molecular formula for 5,5,5-Trifluoro-2-oxopentanoic acid has been determined to be
CsHsF30s[1][2]. This formula indicates that each molecule of the compound is composed of five
carbon atoms, five hydrogen atoms, three fluorine atoms, and three oxygen atoms. The
structure consists of a five-carbon pentanoic acid backbone with a trifluoromethyl group at the
C5 position and a ketone (0xo0) group at the C2 position. The CAS number for this compound is
118311-18-5[2][3].

Molecular Weight

The molecular weight of 5,5,5-Trifluoro-2-oxopentanoic acid is 170.09 g/mol [1][2]. This value
is a critical parameter for a wide range of experimental procedures, including quantitative
analysis, solution preparation, and reaction stoichiometry.
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Data Presentation: Elemental Composition and
Molecular Weight Calculation

The following table summarizes the quantitative data used to determine the molecular weight of
5,5,5-Trifluoro-2-oxopentanoic acid.

Standard
. ] . Subtotal (
Element Symbol Atomic Count Atomic Weight Imol )
mo
(g/mol) =
Carbon C 5 12.011[4][5] 60.055
Hydrogen H 5 1.008[6][7][8] 5.040
Fluorine F 3 18.998[9][10] 56.994
15.999[11][12]
Oxygen O 3 47.997

[13]

Total 16 170.086

Note: The calculated molecular weight is 170.086 g/mol . The commonly cited value of 170.09
g/mol is a rounded figure.

Experimental Protocols: Determination of Molecular
Weight

The molecular weight of a chemical compound is determined by summing the atomic weights
of its constituent atoms.

Methodology:

o Determine the Molecular Formula: The first step is to ascertain the precise molecular formula
of the compound through methods such as elemental analysis and mass spectrometry. For
5,5,5-Trifluoro-2-oxopentanoic acid, the formula is CsHsF3Os.

o Obtain Standard Atomic Weights: The standard atomic weights for each element are sourced
from the International Union of Pure and Applied Chemistry (IUPAC).
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[e]

Carbon (C): 12.011 g/mol [4][5]

o

Hydrogen (H): 1.008 g/mol [6][7][8]

[¢]

Fluorine (F): 18.998 g/mol [9][10]

[¢]

Oxygen (O): 15.999 g/mol [11][12][13]

o Calculate Total Mass: The number of atoms of each element is multiplied by its respective
atomic weight. These values are then summed to yield the total molecular weight of the
compound.

Visualizations

The following diagrams illustrate the elemental composition and the workflow for determining
the molecular properties of 5,5,5-Trifluoro-2-oxopentanoic acid.

Carbon (C) Hydrogen (H) Fluorine (F) Oxygen (O)
5 atoms 5 atoms 3 atoms 3 atoms

5,5,5-Trifluoro-2-oxopentanoic acid
CsHsF30s

Click to download full resolution via product page

Elemental composition of the target compound.
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Determine Molecular Formula
(e.g., Elemental Analysis, Mass Spec)

'

Identify Constituent Elements
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Count Atoms of Each Element Obtain Standard Atomic Weights
(C=5, H=5, F=3, 0=3) (from IUPAC)

N,

Calculate Molecular Weight
2 (Atom Count x Atomic Weight)

Result:

Formula = CsHsF30s3
MW = 170.09 g/mol

Click to download full resolution via product page

Workflow for molecular property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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